Cas no 1361566-94-0 (Methyl 3-fluoro-6-(2,4,6-trichlorophenyl)picolinate)

• Product name: Methyl 3-fluoro-6-(2,4,6-trichlorophenyl)picolinate
• CAS No: 1361566-94-0
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4967422

Methyl 3-fluoro-6-(2,4,6-trichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-6-(2,4,6-trichlorophenyl)picolinate

• Inchi： 1S/C13H7Cl3FNO2/c1-20-13(19)12-9(17)2-3-10(18-12)11-7(15)4-6(14)5-8(11)16/h2-5H,1H3
• InChI Key： HZVXXPBPTDPVQY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(=C(C(=O)OC)N=1)F)Cl)Cl

Computed Properties

• Exact Mass: 332.952640 g/mol
• Monoisotopic Mass: 332.952640 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 39.2
• Molecular Weight: 334.6

Additional information on Methyl 3-fluoro-6-(2,4,6-trichlorophenyl)picolinate

Methyl 3-fluoro-6-(2,4,6-trichlorophenyl)picolinate: A Comprehensive Overview

The compound Methyl 3-fluoro-6-(2,4,6-trichlorophenyl)picolinate, with the CAS number 1361566-94-0, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and current research findings.

The chemical structure of Methyl 3-fluoro-6-(2,4,6-trichlorophenyl)picolinate consists of a picolinic acid derivative with a methyl ester group and a trichlorophenyl substituent. The presence of the trichlorophenyl group imparts unique electronic and steric properties to the molecule, making it highly versatile for various applications. Recent studies have highlighted its potential as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials are widely used in catalysis, gas storage, and sensing technologies.

One of the most recent advancements in the synthesis of Methyl 3-fluoro-6-(2,4,6-trichlorophenyl)picolinate involves a two-step process: first, the preparation of the corresponding picolinic acid derivative through nucleophilic aromatic substitution, followed by esterification with methanol. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Research into the properties of this compound has revealed its exceptional thermal stability and ability to coordinate with metal ions such as zinc(II), copper(II), and cobalt(II). These properties make it an ideal candidate for use in constructing MOFs with high surface areas and pore volumes. For instance, a recent study published in the journal Chemistry of Materials demonstrated that MOFs synthesized using this compound exhibit excellent gas adsorption capabilities for CO₂ and CH₄ gases under ambient conditions.

In addition to its role in materials science, Methyl 3-fluoro-6-(2,4,6-trichlorophenyl)picolinate has also been explored for its potential in pharmaceutical applications. Its ability to act as a chelating agent makes it a promising candidate for drug delivery systems targeting metal ions associated with diseases such as Alzheimer's and Parkinson's. Furthermore, preliminary studies suggest that this compound may exhibit anti-inflammatory properties due to its interaction with key enzymes involved in inflammatory pathways.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that under specific conditions, it can undergo biodegradation without releasing harmful byproducts into the environment. This makes it an eco-friendly alternative to traditional chemical precursors used in industrial applications.

In conclusion, Methyl 3-fluoro-6-(2,4,6-trichlorophenyl)picolinate (CAS No.: 1361566-94-0) is a multifaceted compound with diverse applications across various scientific domains. Its unique structural features and favorable chemical properties make it an invaluable tool for researchers seeking innovative solutions in materials science and pharmacology.